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Compound of Interest

2-Cyano-2-
Compound Name: o _
(hydroxyimino)acetamide

cat. No.: B1623587

Essential Safety and Handling Guide for 2-
Cyano-2-(hydroxyimino)acetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Cyano-2-(hydroxyimino)acetamide (CAS No. 3849-20-5). The following procedures are
based on available safety data for the compound and its structural analogs. It is imperative to
supplement this information with a comprehensive, substance-specific Safety Data Sheet
(SDS) from the supplier and to adhere to all institutional and regulatory safety protocols.

Hazard Identification and Classification

2-Cyano-2-(hydroxyimino)acetamide is classified as a hazardous substance. The primary
hazards identified from aggregated GHS data are acute oral toxicity and serious eye irritation.

[1]

Hazard Class GHS Hazard Code Signal Word Hazard Statement

Acute Toxicity, Oral H301 Danger Toxic if swallowed[1]

Serious Eye ] Causes serious eye
o H319 Warning o

Damage/Eye Irritation irritation[1]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety

when handling 2-Cyano-2-(hydroxyimino)acetamide. The following recommendations are

based on guidelines for structurally similar compounds and general best practices for handling

hazardous chemicals.

Protection Type

Recommended Equipment

Specification

Eye and Face Protection

Safety Goggles or Face Shield

Must conform to OSHA 29
CFR 1910.133 or European
Standard EN166.[2][3] A face
shield should be used in
conjunction with goggles when
there is a significant risk of

splashing.

Skin Protection

Chemical-resistant Gloves

Nitrile or butyl rubber gloves
are recommended. Inspect
gloves for any signs of
degradation or puncture before

use.

Protective Clothing

A lab coat or chemical-
resistant apron should be
worn. For larger quantities or in
case of potential for significant
exposure, a chemical-resistant

suit may be necessary.

Respiratory Protection

NIOSH/MSHA-approved

Respirator

To be used in areas with
inadequate ventilation or when
the generation of dusts or
aerosols is likely. The type of
respirator and cartridge should
be selected based on a formal

risk assessment.[2][3]
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Operational Plan for Safe Handling

Adherence to a strict operational protocol is critical to prevent accidental exposure and
contamination.

1. Engineering Controls:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure that safety showers and eyewash stations are readily accessible and in good working
order.[2][3]

2. Handling Procedures:
» Before Handling:

o Read and understand the Safety Data Sheet (SDS) for 2-Cyano-2-
(hydroxyimino)acetamide.

o Ensure all necessary PPE is available and in good condition.

o Prepare the work area by removing any unnecessary items and ensuring a clean,
uncluttered space.

e During Handling:

[¢]

Avoid direct contact with the skin, eyes, and clothing.

o

Do not eat, drink, or smoke in the handling area.

Avoid the formation of dust and aerosols.

o

[¢]

Use appropriate tools and equipment to minimize direct contact with the chemical.
o After Handling:

o Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.
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o Decontaminate all work surfaces and equipment.
o Remove and properly store or dispose of PPE.
3. Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[4]

e The storage area should be clearly labeled with the appropriate hazard warnings.

Disposal Plan

Proper disposal of 2-Cyano-2-(hydroxyimino)acetamide and its contaminated waste is crucial
to prevent environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

e 2-Cyano-2-(hydroxyimino)acetamide is considered a hazardous waste due to its acute
toxicity.

2. Waste Segregation and Collection:

o Collect all waste, including unused material and contaminated disposables (e.g., gloves,
wipes), in a designated, properly labeled, and sealed hazardous waste container.

» Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

3. Disposal Method:

e Dispose of the hazardous waste through an approved and licensed waste disposal company.

[2]14]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[4]
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e Do not dispose of this chemical down the drain or in the regular trash.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of 2-Cyano-2-(hydroxyimino)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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